Thiosemicarbazides
Thiosemicarbazides are a class of heterocyclic compounds derived from thiosemicarbazide, featuring a sulfur-nitrogen-containing heterocycle. These compounds exhibit a wide range of biological activities including antifungal, antibacterial, and antiparasitic properties. They have been explored for their potential in the pharmaceutical and agrochemical industries due to their versatile structural characteristics. Thiosemicarbazides can be prepared through various synthetic routes such as direct condensation or by conversion from other nitrogen-containing heterocycles. The substitution patterns on these compounds can significantly influence their biological activity, making them valuable tools for drug discovery and development. Due to their unique chemical structure, thiosemicarbazides have shown promising applications in treating parasitic infections and fungal diseases, with ongoing research aimed at optimizing their therapeutic potential.

Structure | Chemical Name | CAS | MF |
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4-Butyl-3-thiosemicarbazide | 6610-31-7 | C5H13N3S |
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aminothiourea hydrochloride | 4346-94-5 | CH6ClN3S |
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5-(Furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamide | 394682-37-2 | C12H11N3OS2 |
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1-Methyl-4-trifluoroacetylthiosemicarbazide | 110932-26-8 | C4H6N3OF3S |
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(2-methylpropylidene)aminothiourea | 21009-72-3 | C5H11N3S |
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2-(2-Furylmethylidene)hydrazine-1-carbothioamide | 5419-96-5 | C6H7N3OS |
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2-Formylhydrazinecarbothioamide | 2302-84-3 | C2H5N3OS |
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Acetic acid, 2-hydroxy-, 2-[(ethylamino)thioxomethyl]hydrazide | 1351398-83-8 | C5H11N3O2S |
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N~1~-cyclohexyl-N~2~-methyl-1,2-hydrazinedicarbothioamide | 331461-65-5 | |
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3-tert-butyl-1-(propan-2-ylidene)aminothiourea | 63300-86-7 | C8H17N3S |
Related Literature
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Mathias Hermann,Ruihan Wu,David C. Grenz,Daniel Kratzert,Hanying Li,Birgit Esser J. Mater. Chem. C, 2018,6, 5420-5426
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Ting Zhou,Shuiqin Zhou Soft Matter, 2009,5, 842-849
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Koji Kuraoka,Yoshiki Chujo,Tetsuo Yazawa Chem. Commun., 2000, 2477-2478
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Xiaojing Zhang,Ke Chen,Yingying Fan,Shilei Wei,Wensheng Zhang Nanoscale, 2021,13, 2883-2890
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Sangmoon Byun,Jooyoung Chung,Taehyun Lim,Jungmin Kwon,B. Moon Kim RSC Adv., 2014,4, 34084-34088
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Zihang Yao,Jiaqiang Yang,Zhang Liu,Bin Shan,Rong Chen,Yanwei Wen,Yanli Li Phys. Chem. Chem. Phys., 2021,23, 8541-8548
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9. Back matter
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Beatriz González-Saiz,Pablo Pertejo,Pablo Peña-Calleja,Marcin Mielczarek,Tomás Hermosilla,Israel Carreira-Barral,Olivia de Miguel,Francisco Rodríguez-Vidal,Roberto Quesada,María García-Valverde Green Chem., 2022,24, 7988-7995
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